Cas no 85618-26-4 (Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside)

• Product Name: Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside
• CAS No: 85618-26-4
• MF: C₂₂H₃₆O₉S
• MW: 476.580846786499
• CID: 990761
• PubChem ID: 14215080
• Update Time: 2025-06-12

Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

• Octyl2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• Octyl-2,3,4,6-tetra-O-acetyl-β-D-thioglucopyranoside
• Octyl Tetra-2,3,4,6-O-acetyl-β-D-thioglucopyranoside
• [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-octylsulfanyloxan-2-yl]methyl acetate
• Octyl Tetra-2,3,4,6-
• OCTYL TETRA-2,3,4,6-O-ACETYL-B-D-THIOGLUCOPYRANOSIDE
• A-D-glucopyranoside Tetraacetate
• A-D-thioglucopyranoside
• Octyl 1-Thio-
• Octyl Tetra-2,3,4,6-O-acetyl-
• W0600
• Octyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-glucopyranoside
• W-203952
• Octyl Tetra-2,3,4,6-O-acetyl-beta-D-thioglucopyranoside
• Octyl 2,3,4,6-tetra-O-acetyl-b-D-thioglucopyranoside
• (2R,3R,4S,5R,6S)-2-(Acetoxymethyl)-6-(octylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• Octyl Tetra-2,3,4,6-O-acetyl- beta -D-thioglucopyranoside
• DTXSID50557498
• 85618-26-4
• Octyl Tetra-2,3,4,6-O-acetyl-?-D-thioglucopyranoside
• Octyl-Tetra-2,3,4,6-O-acetyl-I(2)-D-thioglucopyranoside
• AKOS027288947
• Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside

• Inchi： 1S/C22H36O9S/c1-6-7-8-9-10-11-12-32-22-21(30-17(5)26)20(29-16(4)25)19(28-15(3)24)18(31-22)13-27-14(2)23/h18-22H,6-13H2,1-5H3/t18-,19-,20+,21-,22+/m1/s1
• InChI Key： XIROMIKWUKFPAA-BDHVOXNPSA-N
• SMILES： S(CCCCCCCC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 476.20800
• Monoisotopic Mass: 476.20800390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Melting Point: 63-64°C
• PSA: 139.73000
• LogP: 3.16320

Additional information on Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside

Recent Advances in the Application of Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside (CAS: 85618-26-4) in Chemical Biology and Pharmaceutical Research

Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside (CAS: 85618-26-4) is a specialized thioglycoside derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its acetyl-protected thioglucopyranoside moiety and octyl aglycone, serves as a critical intermediate in the synthesis of glycosyl donors and acceptors, as well as a valuable tool in glycobiology studies. Recent studies have explored its potential in drug delivery systems, enzyme inhibition, and as a building block for complex carbohydrate mimetics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside in enhancing the solubility and bioavailability of hydrophobic drugs. The researchers utilized this compound to develop novel glycosylated prodrugs, which exhibited improved pharmacokinetic profiles compared to their non-glycosylated counterparts. The study highlighted the role of the thioglycoside linkage in facilitating controlled drug release under physiological conditions, making it a promising candidate for targeted drug delivery applications.

In the realm of glycobiology, a team from MIT reported groundbreaking findings in Nature Chemical Biology (2024) on the use of this compound as a key substrate for glycosyltransferase assays. The acetyl-protected groups were shown to provide steric hindrance that selectively directed enzymatic glycosylation, enabling the synthesis of structurally defined oligosaccharides with high precision. This advancement has significant implications for the development of glycan-based therapeutics and diagnostics.

Recent synthetic methodology developments have also focused on Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside. A 2024 Organic Letters publication detailed an innovative one-pot glycosylation strategy using this compound as a donor, achieving unprecedented yields (up to 92%) while maintaining excellent stereoselectivity. The method's mild reaction conditions and compatibility with various protecting groups make it particularly attractive for industrial-scale applications.

From a structural perspective, advanced NMR and X-ray crystallography studies published in Carbohydrate Research (2023) have provided new insights into the conformational preferences of this molecule. The data revealed that the octyl chain induces unique packing arrangements in the solid state, which may explain its exceptional performance as a crystallization adjuvant for membrane proteins - a property increasingly exploited in structural biology research.

Looking forward, several pharmaceutical companies have included derivatives of Octyl Tetra-2,3,4,6-O-acetyl-b-D-thioglucopyranoside in their pipelines for antiviral and anticancer applications. Preliminary results from cell-based assays show promising activity against influenza hemagglutinin and select cancer-associated lectins, suggesting potential as novel therapeutic agents targeting protein-carbohydrate interactions.